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Compound of Interest

Compound Name: 2-(Cyanomethylthio)acetic acid

Cat. No.: B139614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 2-
(Cyanomethylthio)acetic acid (CAS No: 55817-29-3). Adherence to these protocols is crucial

to ensure personal safety and maintain the integrity of the chemical.

Product Information and Physical Data
Property Value Reference

Molecular Formula C4H5NO2S [1][2]

Molecular Weight 131.15 g/mol [1][2]

Appearance Off-White to Pale Yellow Solid [2]

Melting Point >200°C (decomposes) [2]

Boiling Point 329°C [2][3]

Density 1.358 g/cm³ [2][3]

pKa 3.37 ± 0.10 (Predicted) [2][3]

Solubility
DMSO (Slightly), Methanol

(Slightly, Heated)
[2][3]
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GHS Classification:

Acute Toxicity (Oral) - Category 4: Harmful if swallowed.[4]

Eye Irritation - Category 2A: Causes serious eye irritation.[4]

Hazard Statements:

H302: Harmful if swallowed.[4]

H319: Causes serious eye irritation.[4]

Precautionary Statements:

P264: Wash hands thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]

P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[4]

P330: Rinse mouth.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

P337+P313: If eye irritation persists: Get medical advice/attention.

P501: Dispose of contents/container to an approved waste disposal plant.[5]

Experimental Protocols
3.1. Personal Protective Equipment (PPE)

A full assessment of the risks should be conducted before starting any work. The following PPE

is mandatory:

Eye Protection: Wear tight-sealing safety goggles or a face shield.[5]
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Hand Protection: Wear impervious chemical-resistant gloves (e.g., Butyl rubber).[6]

Skin and Body Protection: Wear a lab coat, chemical-resistant apron, and closed-toe shoes.

For larger quantities or risk of splashing, consider a chemical-resistant suit.[5]

Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume

hood.[5] If ventilation is inadequate and vapors or dusts are generated, use a NIOSH-

approved respirator with an appropriate cartridge.

3.2. Handling Protocol

Preparation:

Ensure a chemical fume hood is operational.

Verify that an eyewash station and safety shower are readily accessible.[5]

Have appropriate spill cleanup materials available.

Weighing and Transfer:

Perform all weighing and transfer operations within a chemical fume hood to avoid

inhalation of dust.

Use non-sparking tools.[5]

Avoid creating dust.

Dissolving:

When dissolving the solid, add the solid slowly to the solvent to avoid splashing.

As it is slightly soluble in DMSO and Methanol (with heating), use appropriate caution

when heating flammable solvents.[2][3]

Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[4]
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Decontaminate all work surfaces and equipment after use.

Remove and wash contaminated clothing before reuse.[5]

3.3. Storage Protocol

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[5] Refrigeration is recommended.[2][3]

Incompatible Materials: Store away from strong bases, metals, and oxidizing agents.[5][7]

Labeling: Ensure the container is properly labeled with the chemical name, CAS number,

and hazard pictograms.

Emergency Procedures
4.1. First Aid Measures

If Swallowed: Rinse mouth. Immediately call a POISON CENTER or doctor.[5] Do NOT

induce vomiting.[7]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[5] Immediately call a POISON CENTER or doctor.

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water or shower.[5]

If skin irritation occurs, get medical advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[7] Call a POISON

CENTER or doctor if you feel unwell.

4.2. Accidental Release Measures

Evacuation: Evacuate personnel from the immediate area.

Ventilation: Ensure adequate ventilation.

Containment:
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Wear appropriate PPE.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

suitable container for disposal.

Avoid generating dust.

Cleanup:

Use non-sparking tools for cleanup.[5]

Clean the spill area thoroughly with a suitable decontaminating agent.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

4.3. Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or foam.[5]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon oxides, nitrogen oxides, and sulfur oxides.[5]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[5]

Visual Diagrams
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Caption: Workflow for the safe handling of 2-(Cyanomethylthio)acetic acid.
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Caption: Chemical incompatibilities of 2-(Cyanomethylthio)acetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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